Cas no 57694-21-0 ( )

• Product Name: &nbsp
• CAS No: 57694-21-0
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• CID: 947418
• PubChem ID: 316814
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• NSC245201
• AC1L7UPE
• NSC-245201
• 57694-21-0
• DTXSID10311775
•  

• Inchi： 1S/C14H18O4/c1-5-8-13(17-8,11(2,3)4)14-10(18-14)7-6(15-7)9-12(5,14)16-9/h5-10H,1-4H3
• InChI Key： WVKPKJCXJDXODL-UHFFFAOYSA-N
• SMILES： O1C2C3C(C4C5(C(C)C6C(C(C)(C)C)(C152)O6)O4)O3

Computed Properties

• Exact Mass: 250.12054
• Monoisotopic Mass: 250.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.12
• LogP: 0.87600